1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride

• IUPAC Name: 1-phenyl-2-[(2,4,5-trimethoxyphenyl)methylamino]ethanol;hydrochloride
• InChI: InChI=1S/C18H23NO4.ClH/c1-21-16-10-18(23-3)17(22-2)9-14(16)11-19-12-15(20)13-7-5-4-6-8-13;/h4-10,15,19-20H,11-12H2,1-3H3;1H
• InChI Key: MXTUGCWFFMFIFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CNCC(C2=CC=CC=C2)O)OC)OC.Cl
• Molecular Formula: C18H24ClNO4
• Molecular Weight: 353.8 g/mol

Description

1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride, also known as TMA-2, is a psychoactive drug that belongs to the class of phenethylamines. It is a derivative of the hallucinogenic drug, mescaline, and is known for its psychedelic effects. TMA-2 is a research chemical that has been synthesized in laboratories for scientific research purposes.

Mechanism of Action

The exact mechanism of action of 1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride is not fully understood, but it is believed to act on the serotonin system in the brain. 1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride is a partial agonist of the 5-HT2A receptor, which is known to be involved in the regulation of mood and cognition. 1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride has also been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride has been shown to produce a wide range of biochemical and physiological effects in animal models. It has been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and respiration. 1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride has also been shown to produce hallucinogenic effects, such as changes in visual perception and altered states of consciousness.

Advantages and Limitations for Lab Experiments

1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride has several advantages for laboratory experiments, including its well-established synthesis method and its potential therapeutic applications. However, there are also several limitations to its use, including its psychoactive effects and potential for abuse. It is important for researchers to use caution when handling 1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride and to follow appropriate safety protocols.

Future Directions

There are several potential future directions for research on 1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride. One area of interest is its potential use as a treatment for mood disorders and addiction. Further studies are needed to better understand its mechanism of action and to determine its safety and efficacy in humans. Additionally, 1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride may have potential applications in the field of neuroscience, as it has been shown to produce changes in brain activity and may be useful in studying the neural basis of perception and cognition.

Synthesis Methods

The synthesis of 1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride involves the reaction of 2,4,5-trimethoxybenzaldehyde with phenethylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then hydrolyzed to obtain the hydrochloride salt of 1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride. This synthesis method has been described in detail in scientific literature and is widely used in laboratories.

Scientific Research Applications

1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride has been extensively studied for its potential therapeutic applications in the field of psychiatry. It has been shown to have antidepressant and anxiolytic effects in animal models, and has been suggested as a potential treatment for mood disorders such as depression and anxiety. 1-phenyl-2-[(2,4,5-trimethoxybenzyl)amino]ethanol hydrochloride has also been studied for its potential use in the treatment of addiction, as it has been shown to reduce drug-seeking behavior in animal models.